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Compound of Interest

Compound Name: Ridomil MZ

CAS No.: 75701-74-5

Cat. No.: B14444250

Get Quote

Ridomil MZ Application: Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in achieving

uniform coverage and optimal results with Ridomil MZ applications.

Frequently Asked Questions (FAQs)
Q1: What is the correct procedure for mixing Ridomil MZ WG?

A1: Proper mixing is crucial for a uniform application. Prepare only the amount of spray mixture

needed for the immediate operation.[1]

Experimental Protocol: Ridomil MZ WG Slurry Preparation and Tank Mixing

Pre-Mixing: For water-dispersible granule (WG) formulations like Ridomil MZ, it is

recommended to first create a smooth cream or slurry by pre-mixing the required amount of
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product with a small amount of water.[2]

Tank Filling: Fill the spray or mixing tank with one-quarter of the required water volume.[1]

Initiate Agitation: Start the sprayer's agitation system. Vigorous and continuous agitation is

necessary throughout the mixing and application process.[3]

Add Product: Pour the pre-mixed slurry into the partially filled tank.[2] If not pre-mixed, add

the Ridomil MZ WG directly to the tank while the agitator is running.[1]

Complete Filling: Continue agitation while adding the remaining water to the tank.[1]

Ensure Dispersion: Allow the product to completely disperse in the water before beginning

the application.[1]

Tank Mixtures: If tank-mixing with other products, add them in the correct order. For instance,

add Ridomil MZ WG and other water-dispersible granules or wettable powders first, mix

well, and then add any emulsifiable concentrate (EC) or suspension concentrate (SC)

products.[4] Always conduct a jar test to confirm physical compatibility with other products.[1]

Q2: What are the recommended application rates and water volumes?

A2: Application rates and water volumes vary significantly by crop, target disease, and

application method (ground vs. aerial). Thorough coverage is essential for effective disease

control.[1] Applying in sufficient water volume is key to ensuring that coverage. For specific

recommendations, refer to the table below.

Data Presentation: Recommended Application Rates & Water Volumes
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Crop
Target
Disease(s)

Application
Rate
(Product/Acre)

Ground
Application
Water Volume
(Gallons/Acre)

Aerial
Application
Water Volume
(Gallons/Acre)

Potatoes

Late Blight, Early

Blight, Pink Rot,

Leak

2.5 lbs 10 - 150 5 - 10

Cucurbits Downy Mildew 2.5 lbs 20 - 150 5 - 10

Onions (Dry

Bulb)
Downy Mildew 2.5 lbs 20 - 150 5 - 10

Grapes Downy Mildew 2.5 lbs
Apply to the point

of runoff.[4]
Not specified

Note: These are general guidelines. Always consult the product label for specific instructions for

your region and crop. Data compiled from multiple sources.[4][5]

Q3: What type of spray nozzle is best for ensuring uniform coverage with fungicides like

Ridomil MZ?

A3: Nozzle selection is critical for achieving the desired droplet size and coverage. For foliar

fungicides, a fine to medium droplet size is often recommended to ensure thorough plant

coverage and canopy penetration.[6] Nozzles should be of the same size and spaced uniformly

across the boom.[1]

Recommended Nozzle Types: Flat-fan or twin flat-fan nozzles are often recommended for

better leaf surface coverage. Air induction nozzles can also be used. For some targeted

applications, hollow cone nozzles may be suitable.

Droplet Size: The American Society of Agricultural and Biological Engineers (ASABE)

provides a classification for droplet sizes. While smaller droplets improve coverage, they also

increase the risk of drift.[6] It is a balance between achieving coverage and minimizing

environmental exposure.
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Pressure: Operating pressure affects both the flow rate and the droplet size. A four-fold

increase in pressure is required to double the flow rate of a nozzle, which will also

significantly alter the droplet size.[6] Maintain a pressure of at least 275 kPa (approx. 40 PSI)

to ensure good foliage penetration.[3]

Troubleshooting Guide
Q1: I am observing poor disease control despite applying Ridomil MZ at the recommended

rate. What could be the cause?

A1: Several factors can lead to reduced efficacy. A systematic approach to troubleshooting can

help identify the issue. Key areas to investigate include application coverage, timing, and the

potential for fungicide resistance.

Mandatory Visualization: Troubleshooting Workflow for Poor Efficacy
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Poor Disease Control Observed

Was spray coverage uniform and thorough?

Was application timing preventive?

Yes

Review Application 
Methodology:

- Check nozzles & pressure
- Calibrate equipment
- Adjust water volume

No

Were environmental conditions optimal?

Yes

Adjust Application Schedule:
- Apply before infection periods
- Follow local disease models

No

Is fungicide resistance suspected?

Implement Resistance Management:
- Rotate with different fungicide groups

- Tank-mix with other effective fungicides
- Consult local extension specialist

Yes

Consult Product Representative or Local Extension

No

Yes

Optimize for Environment:
- Avoid rain/irrigation post-application

- Avoid high winds (>10 mph)
- Apply to dry foliage

No

Click to download full resolution via product page

Caption: Troubleshooting flowchart for diagnosing poor disease control.
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Q2: How do environmental conditions affect the uniformity and efficacy of my application?

A2: Environmental conditions at the time of application can significantly impact results.

Wind: High wind speeds (>10 mph) can lead to spray drift, causing non-uniform coverage

and potential damage to non-target areas. It is best to avoid applications during gusty

conditions.[3]

Rain and Irrigation: Ridomil MZ should be applied to dry foliage.[7] Rainfall or irrigation

shortly after application can wash the product off the plant surface, reducing its

effectiveness. A rain-free period of at least 2 hours post-application is recommended.[7]

Temperature: Temperature can affect the rate of fungicide degradation and plant uptake.

During hot summer months, fungicide depletion can be more rapid, potentially requiring

shorter application intervals.

Mandatory Visualization: Factors Influencing Uniform Coverage
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Equipment Setup
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Coverage
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(Affects Droplet Size)
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Water Volume
(Carrier)

Ground Speed

Continuous Agitation
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& Direction

Rainfall / Irrigation
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(Dry vs. Wet)
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Caption: Key factors influencing uniform fungicide coverage.
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Q3: My spray mixture is foaming or clogging the nozzles. What is the cause and how can I

prevent it?

A3: Foaming can be caused by excessive agitation or the chemical properties of tank-mix

partners. Nozzle clogging is often due to improper mixing or inadequate filtration.

Preventing Foaming: Ensure the sprayer's by-pass or recirculation line discharges at the

bottom of the tank to minimize foaming.[3]

Preventing Clogging:

Clean Equipment: Thoroughly clean the spray tank before use to remove any residues.[1]

Proper Mixing: Ensure Ridomil MZ WG is fully dissolved and dispersed before spraying

begins.[1]

Use Screens: Employ screens to protect the pump and prevent nozzles from clogging.

Screens on the suction side of the pump should be 16-mesh or coarser, and screens

between the pump and boom (and at the nozzles) should be 50-mesh or coarser.[1] Do

not place a screen in the recirculation line.[1]

Mandatory Visualization: Ideal Application Workflow
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Start: Plan Application

1. Clean Sprayer
Thoroughly

2. Calibrate Equipment
(Nozzles, Pressure, Speed)

3. Mix Product Correctly
(Use Agitation)

4. Apply Uniformly
(Correct Boom Height, Avoid Overlap)

5. Monitor Conditions
(Wind, Rain)

6. Clean Sprayer & Dispose
of Rinsate Properly

Finish

Click to download full resolution via product page

Caption: Workflow for best practices in Ridomil MZ application.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b14444250/docs?utm_src=pdf-body-img#best-practices-for-ridomil-mz-application-to-ensure-uniform-coverage
https://www.benchchem.com/product/b14444250/docs?utm_src=pdf-body#best-practices-for-ridomil-mz-application-to-ensure-uniform-coverage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14444250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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